Fibrinogen g-Chain (117-133)

Specification

• CAS No.: 160927-63-9
• Molecular Formula: C84H147N25O27
• Molecular Weight: 1939.248
• IUPAC Name: (4S)-4-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-6-amino-2-[[(2S)-5-amino-2-[[(2S)-4-amino-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]-4-oxobutanoyl]amino]-5-oxopentanoyl]amino]hexanoyl]amino]-3-methylpentanoyl]amino]-3-methylbutanoyl]amino]-4-oxobutanoyl]amino]-4-methylpentanoyl]amino]hexanoyl]amino]-5-[[(2S)-6-amino-1-[[(2S)-1-[[(2S)-1-[[(2S)-5-amino-1-[[(2S)-1-[[(2S)-4-carboxy-1-[[(1S)-1-carboxyethyl]amino]-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1,5-dioxopentan-2-yl]amino]-1-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-1-oxohexan-2-yl]amino]-5-oxopentanoic acid
• Standard InChI: InChI=1S/C84H147N25O27/c1-13-43(10)67(109-76(127)49(22-16-19-33-87)98-72(123)51(24-28-59(90)111)101-79(130)56(37-61(92)113)103-69(120)46(88)36-60(91)112)83(134)108-66(42(8)9)82(133)106-57(38-62(93)114)80(131)105-55(35-40(4)5)77(128)99-47(20-14-17-31-85)71(122)100-53(26-30-64(117)118)73(124)97-48(21-15-18-32-86)75(126)107-65(41(6)7)81(132)94-44(11)68(119)96-50(23-27-58(89)110)74(125)104-54(34-39(2)3)78(129)102-52(25-29-63(115)116)70(121)95-45(12)84(135)136/h39-57,65-67H,13-38,85-88H2,1-12H3,(H2,89,110)(H2,90,111)(H2,91,112)(H2,92,113)(H2,93,114)(H,94,132)(H,95,121)(H,96,119)(H,97,124)(H,98,123)(H,99,128)(H,100,122)(H,101,130)(H,102,129)(H,103,120)(H,104,125)(H,105,131)(H,106,133)(H,107,126)(H,108,134)(H,109,127)(H,115,116)(H,117,118)(H,135,136)/t43-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,65-,66-,67-/m0/s1
• Standard InChI Key: CTXJCWOKDCJBQL-LQYIKSGDSA-N
• SMILES: CCC(C)C(C(=O)NC(C(C)C)C(=O)NC(CC(=O)N)C(=O)NC(CC(C)C)C(=O)NC(CCCCN)C(=O)NC(CCC(=O)O)C(=O)NC(CCCCN)C(=O)NC(C(C)C)C(=O)NC(C)C(=O)NC(CCC(=O)N)C(=O)NC(CC(C)C)C(=O)NC(CCC(=O)O)C(=O)NC(C)C(=O)O)NC(=O)C(CCCCN)NC(=O)C(CCC(=O)N)NC(=O)C(CC(=O)N)NC(=O)C(CC(=O)N)N

Introduction

Chemical Structure and Properties

Fibrinogen γ-Chain (117-133) is a 17-amino acid peptide with the sequence H-Asn-Asn-Gln-Lys-Ile-Val-Asn-Leu-Lys-Glu-Lys-Val-Ala-Gln-Leu-Glu-Ala-OH, commonly abbreviated as NNQKIVNLKEKVAQLEA. This peptide fragment possesses specific physicochemical properties that enable its biological functions, particularly its interaction with ICAM-1. The chemical and physical properties of this peptide are instrumental in understanding its behavior in biological systems and its potential applications in therapeutic contexts.

Chemical Identity and Physical Properties

The peptide is characterized by the following properties:

Table 1. Chemical and Physical Properties of Fibrinogen γ-Chain (117-133)

Property	Value	Note
CAS Number	160927-63-9	Chemical registry identifier
Molecular Formula	C₈₄H₁₄₇N₂₅O₂₇	Complete molecular composition
Molecular Weight	1939.24 Da	Atomic mass units
Boiling Point	2193.7±65.0 °C	Predicted value
Density	1.275±0.06 g/cm³	Predicted value
pKa	3.37±0.10	Predicted value
Recommended Storage	-15°C	Optimal preservation temperature
Solubility	Soluble in DMSO	Common laboratory solvent compatibility

Biological Functions

Fibrinogen γ-Chain (117-133) performs several critical biological functions, primarily centered around its interaction with ICAM-1 and its role in mediating inflammatory responses. Understanding these functions provides insight into its potential as a therapeutic target and diagnostic marker.

Interaction with ICAM-1

The peptide fragment has been identified as a key mediator in the interaction between fibrinogen and ICAM-1. Research has shown that fibrinogen γ-Chain (117-133) specifically blocks fibrinogen interaction with ICAM-1-(8-21), suggesting it forms one of the critical contact pairs mediating fibrinogen-ICAM-1 interactions. This interaction is particularly important in understanding how fibrinogen contributes to cellular adhesion processes during inflammation.

Role in Leukocyte-Endothelium Interactions

One of the most significant functions of Fibrinogen γ-Chain (117-133) is its role in facilitating leukocyte adhesion to endothelial cells. Through its binding to ICAM-1, this peptide mediates the adhesion of monocytic cells to endothelial cells, a critical step in the inflammatory response. This process is essential for the recruitment of immune cells to sites of inflammation and tissue damage.

Contribution to Fibrinogen-Dependent Inflammation

Beyond its role in cellular adhesion, Fibrinogen γ-Chain (117-133) potentially contributes to fibrinogen-dependent inflammatory responses. The peptide serves as a molecular bridge between fibrinogen and various cellular receptors, thereby influencing signaling pathways involved in inflammation. This mechanism suggests that targeting this peptide could provide a means to modulate inflammatory processes selectively.

Fibrinogen Chain	Reduction in Expression After siRNA (49 nM)
Aα chain	76% decrease
Bβ chain	80% decrease
γ chain	78% decrease

Data derived from

Differential Regulation in Response to Inflammatory Stimuli

Research has shown that fibrinogen chains, including the γ-chain, are differentially regulated by pro-inflammatory stimuli in astrocytes and neurons. When exposed to biologically significant stimuli such as TNFα, NO, or ATP, the expression of fibrinogen chains changes in a differential manner. This suggests that fibrinogen chains may play different roles in brain functioning and in the brain's response to neuroinflammatory processes that occur during various neurological diseases.

Role in Subarachnoid Hemorrhage

Studies in subarachnoid hemorrhage (SAH) models have shown increased expression of fibrinogen chains, including the γ-chain, associated with glia limitans remote from the hemorrhage site. Four days following SAH, fibrinogen chain γ increased by approximately 3 times on the ventral brain surface compared to sham animals. This implicates Fibrinogen γ-Chain in the pathophysiology of SAH and potentially other neurological conditions involving inflammation.